Cas no 881673-80-9 (1H-Pyrrole-3-carboxylic acid, 5-bromo-1-(phenylsulfonyl)-, methyl ester)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 5-bromo-1-(phenylsulfonyl)-, methyl ester
• CAS No: 881673-80-9
• MF: C₁₂H₁₀BrNO₄S
• MW: 344.181101322174
• CID: 1922168
• PubChem ID: 66924623
• Update Time: 2025-04-21

1H-Pyrrole-3-carboxylic acid, 5-bromo-1-(phenylsulfonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 5-bromo-1-(phenylsulfonyl)-, methyl ester
• DB-125293
• 881673-80-9
• methyl 5-bromo-1-(phenylsulfonyl)-1H-pyrrole-3-carboxylate
• DTXSID801191557
• SCHEMBL1156081
• HBMWMTIYNWMGRB-UHFFFAOYSA-N

• Inchi： 1S/C12H10BrNO4S/c1-18-12(15)9-7-11(13)14(8-9)19(16,17)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： HBMWMTIYNWMGRB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CN1S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 342.95139Da
• Monoisotopic Mass: 342.95139Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides